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Compound of Interest

Compound Name: Lorundrostat

Cat. No.: B10854892 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Lorundrostat is paramount. This guide provides

essential procedural information to minimize risk and ensure operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Lorundrostat is classified with potential health hazards. According to safety data sheets, it can

be harmful if swallowed, cause skin irritation, and result in serious eye irritation[1]. Therefore,

stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves.

To prevent skin contact and

irritation[1].

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To protect against serious eye

irritation from splashes or

dust[1].

Protective Clothing
Laboratory coat or other

suitable protective clothing.

To prevent contamination of

personal clothing and skin[1].

Respiratory Protection

Use only in areas with

appropriate exhaust

ventilation.

To avoid inhalation of dust or

aerosols[2].

Safe Handling and Operational Plan
A systematic approach to handling Lorundrostat in a laboratory setting is crucial to mitigate

exposure risks.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. The designated handling area, preferably a chemical fume hood, should be clean

and uncluttered.

Personal Protection: Don PPE in the following order: lab coat, then gloves, and finally eye

and face protection.

Handling the Compound:

Avoid the formation of dust and aerosols[2].

Do not eat, drink, or smoke in the handling area[1][2].

Wash hands thoroughly after handling the compound[1][2].
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Decontamination: After handling, remove PPE carefully to avoid cross-contamination.

Dispose of single-use PPE in designated waste containers.

Storage: Keep the container tightly sealed in a cool, well-ventilated area. Protect from direct

sunlight and sources of ignition. Recommended storage temperatures are -20°C for the

powder form and -80°C when in solvent[2].

First Aid Measures
In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

several minutes, removing contact lenses if

present and easy to do. Continue rinsing and

seek medical attention[1].

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. If skin irritation occurs, seek

medical advice[1].

Ingestion
Rinse mouth with water. Call a poison control

center or doctor if you feel unwell[1][2].

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention[2].

Disposal Plan
Proper disposal of Lorundrostat and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations[1].
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For investigational drugs, unused or returned medications should be destroyed following

established guidelines for hazardous waste[3].

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal[3]. Some suppliers state that smaller quantities may be

disposed of with household waste, but it is crucial to follow institutional and local regulations

first[4].

Clinical Trial Safety Data
While not directly related to occupational handling, understanding the adverse effects observed

in clinical trials can provide a broader context of the compound's biological activity.

Adverse Events of Special Interest in Clinical Trials:

Adverse Event
Lorundrostat (50 mg to 100
mg)

Placebo

Severely elevated BP 0.7% - 1.9% 4.1%

Symptomatic hypotension 2.0% - 2.6% 0.4%

Hyperkalemia 2.0% - 2.6% 0.4%

Hyponatremia 6.9% - 10.4% 3.3%

eGFR reduction 3.0% - 3.3% 0.7%

Glucocorticoid deficiency 0% 1.1%

(Data from the Launch-HTN

Study)[5]
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Donning PPE Handling Lorundrostat Doffing PPE

1. Lab Coat 2. Gloves 3. Eye/Face Protection Perform 
Experimental Work

Enter Work Area 1. GlovesExit Work Area 2. Eye/Face Protection 3. Lab Coat

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence for Handling Lorundrostat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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